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Chemical Profile & Solution Preparation

Bisandrographolide A is a natural diterpenoid isolated from the herb Andrographis paniculata [1]. It has

gained research interest for its specific activation of TRPV4 ion channels [1].

The table below summarizes its core chemical properties and stock solution preparation details.

Property Specification

CAS Number 160498-00-0 [1]

Molecular Formula C₄₀H₅₆O₈ [1]

Molecular Weight 664.88 g/mol [1]

Source Herbs of Andrographis paniculata (Burm. f.) Nees [1]

Physical Form Powder [1]

Purity ≥98% [1]

Recommended
Solvents

Chloroform, Dichloromethane, Ethyl Acetate, DMSO, Acetone [1]

Smolecule
Technique Innovation & Translatability

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 1 / 5 Tech Support

https://www.smolecule.com/products/s1540882?utm_src=pdf-body
https://www.smolecule.com/products/s1540882?utm_src=pdf-interest
https://www.smolecule.com/products/s1540882?utm_src=pdf-body
https://chemfaces.com/natural/Bisandrographolide-A-CFN97814.html
https://chemfaces.com/natural/Bisandrographolide-A-CFN97814.html
https://chemfaces.com/natural/Bisandrographolide-A-CFN97814.html
https://chemfaces.com/natural/Bisandrographolide-A-CFN97814.html
https://chemfaces.com/natural/Bisandrographolide-A-CFN97814.html
https://chemfaces.com/natural/Bisandrographolide-A-CFN97814.html
https://chemfaces.com/natural/Bisandrographolide-A-CFN97814.html
https://chemfaces.com/natural/Bisandrographolide-A-CFN97814.html
https://chemfaces.com/natural/Bisandrographolide-A-CFN97814.html
https://www.smolecule.com/products/s1540882?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Property Specification

Storage Condition Desiccate at -20°C; stock solutions can be stored at -20°C for up to two
weeks [1]

Experimental Protocol & Workflow

The following diagram outlines the key stages of working with Bisandrographolide A, from sample

preparation to application in a cell-based assay.
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Bisandrographolide A Experimental Workflow

Start: Receive Bisandrographolide A Powder

1. Solubilization
- Primary stock: Dissolve in DMSO to 10-50 mM.

- Sonicate and warm to 37°C if needed.

2. Aliquot & Storage
- Aliquot into small, single-use vials.

- Seal tightly and store at -20°C.

3. Working Solution Prep
- Thaw aliquot at room temperature (1 hour).

- Dilute in aqueous buffer to target concentration.
- Note: Final DMSO concentration <0.5%.

4. Cell-Based Assay
- Apply to cells expressing TRPV4.

- Use calcium imaging to measure channel activation.

Outcome: TRPV4 Channel Activation & Data Analysis

Click to download full resolution via product page

Detailed Methodology

Solubilization: Briefly centrifuge the original vial before opening to ensure the powder is at the

bottom. For a 10 mM primary stock solution in DMSO, add the appropriate volume of pure DMSO
directly to the vial to dissolve the powder. Gently vortex and warm the tube to 37°C in a water bath

with brief sonication to aid dissolution [1].
Aliquot and Storage: Once fully dissolved, immediately aliquot the stock solution into small, single-

use vials to avoid repeated freeze-thaw cycles. Tightly seal the vials and store them at -20°C. Under
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these conditions, the stock solution is typically stable for up to two weeks [1].

Working Solution Preparation: On the day of the experiment, take one aliquot from the -20°C
freezer and allow it to equilibrate to room temperature for at least one hour before opening. Dilute the

primary stock into your pre-warmed physiological assay buffer to the final working concentration. Note
that the final concentration of DMSO in the cell assay should generally be kept below 0.5% to

minimize solvent toxicity [1].
Cell-Based Assay (Calcium Imaging): This protocol is based on the seminal study that identified

Bisandrographolide A as a TRPV4 activator [1].
Cell Culture: Use HEK293T cells transiently or stably transfected with a TRPV4 expression

plasmid. As a control, include non-transfected cells or cells treated with the vehicle (DMSO)
only.

Dye Loading: Incubate cells with a calcium-sensitive fluorescent dye according to the
manufacturer's instructions.

Compound Application: Gently add the prepared working solution of Bisandrographolide A
to the cells while continuously monitoring fluorescence.

Data Analysis: Analyze the change in fluorescence intensity over time to confirm TRPV4-
specific activation. The expected half-maximal effective concentration (EC₅₀) for

Bisandrographolide A on TRPV4 is between 790 and 950 nM [1].

Key Research Findings & Notes

Specificity: Bisandrographolide A is a highly specific agonist for TRPV4 channels. It does not

activate or block the closely related TRPV1, TRPV2, or TRPV3 channels. Another abundant
compound from the same plant, andrographolide, does not share this activity [1].

Mechanism: Experiments on cell-free membrane patches have shown that Bisandrographolide A
can activate TRPV4 channels in a membrane-delimited manner, suggesting it may interact directly

with the channel or a closely associated component [1].
Handling Notes: Before opening, always gently tap the vial to ensure the powder is at the bottom.

For liquid handling, centrifuge small vials at low speed (e.g., 500 x g) to gather the liquid at the bottom
to prevent loss and contamination [1].

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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[2026]. [Online PDF]. Available at:
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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